Cas no 2228771-55-7 (O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine)

• Product Name: O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine
• CAS No: 2228771-55-7
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 6395436
• PubChem ID: 165637082
• Update Time: 2025-10-30

O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine
• O-{[4-(pentafluoroethyl)phenyl]methyl}hydroxylamine
• EN300-1974247
• 2228771-55-7

• Inchi： 1S/C9H8F5NO/c10-8(11,9(12,13)14)7-3-1-6(2-4-7)5-16-15/h1-4H,5,15H2
• InChI Key： ASVKZVBVDGAURN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(CON)=CC=1)F

Computed Properties

• Exact Mass: 241.05260469g/mol
• Monoisotopic Mass: 241.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine

Comprehensive Overview of O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine (CAS No. 2228771-55-7)

O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine (CAS No. 2228771-55-7) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its pentafluoroethyl group and hydroxylamine functionality, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel bioactive molecules.

The growing interest in fluorinated compounds like O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine stems from their enhanced stability and bioavailability, making them valuable in modern medicinal chemistry. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of study for its potential in targeting specific enzymes or receptors. Its CAS No. 2228771-55-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine is its role in click chemistry and bioconjugation, which are critical for developing targeted therapies. The pentafluoroethyl moiety enhances the compound's lipophilicity, improving membrane permeability—a hot topic in drug delivery systems. This aligns with current trends in personalized medicine, where researchers seek compounds with tunable properties for specific patient needs.

Environmental and green chemistry considerations are also driving interest in this compound. As industries shift toward sustainable practices, the demand for efficient synthetic routes for fluorinated intermediates like CAS No. 2228771-55-7 has surged. Researchers are investigating catalytic methods to reduce waste and energy consumption during its production, addressing broader concerns about eco-friendly manufacturing.

In summary, O-{4-(pentafluoroethyl)phenylmethyl}hydroxylamine represents a promising candidate for advancing pharmaceutical innovation and agrochemical development. Its unique chemical profile and adaptability to modern synthetic methodologies make it a focal point for future scientific breakthroughs. As the demand for highly functionalized building blocks grows, this compound is poised to play a pivotal role in next-generation research.